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Compound of Interest

Compound Name: 9-Methylanthracene

Cat. No.: B110197

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the health and safety considerations for
handling 9-Methylanthracene in a laboratory setting. The information is compiled from various
safety data sheets and chemical databases to ensure a thorough understanding of its
properties and associated hazards.

Physicochemical and Hazard Information

9-Methylanthracene is a polycyclic aromatic hydrocarbon (PAH). While comprehensive
toxicological data is not available, it is classified as a hazardous substance requiring careful
handling.[1]

Table 1: Physicochemical Properties of 9-Methylanthracene
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Property Value References
Molecular Formula CisHi2 [21[3114]
Molecular Weight 192.26 g/mol [2][4]
Appearance Yellow-orange powder solid [1][5]
Melting Point 76 -79 °C [31[41[5][6]
Boiling Point 196 - 197 °C at 12 mmHg [4151[7]
Density 1.066 g/mL at 25 °C [2][41[6]
Flash Point No information available [1][5]
Solubility No information available [5]
Stability Stabl.e. under normal. 3]
conditions. Combustible.

Table 2: Hazard Classifications for 9-Methylanthracene

Hazard Classification Description References

Serious Eye Damage/Eye

Irritation

Category 1: Causes serious

eye damage.

[1](8]

Acute Toxicity, Oral

Category 4: Harmful if
swallowed.

[8]

Hazardous to the Aquatic

Environment, Acute

Category 1: Very toxic to

aguatic life.

[8]

Hazardous to the Aquatic

Environment, Chronic

Category 1: Very toxic to
aquatic life with long lasting

effects.

[8]

Health and Safety Information

While specific occupational exposure limits for 9-Methylanthracene have not been

established, it is crucial to handle it with care to minimize exposure.[1] The toxicological
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properties have not been fully investigated.[1]

Table 3: NFPA 704 Ratings for 9-Methylanthracene

Category Rating Description References

Can cause serious or
Health 3 o [1]
permanent injury.

Must be preheated
Flammability 1 before ignition can [1]

occur.

- Normally stable, even
Instability 0 ] N [1]
under fire conditions.

Special N/A No special hazards. [1]

Experimental Protocols: Safe Handling Procedures

Adherence to strict operational protocols is essential for laboratory safety when working with 9-
Methylanthracene.[2]

3.1. Engineering Controls
» Work in a well-ventilated area, preferably within a chemical fume hood.[2]

e Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[1][5]

3.2. Personal Protective Equipment (PPE)

The following PPE is recommended when handling 9-Methylanthracene:[2]
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PPE Category

Specification

References

Eye Protection

Chemical safety goggles or
glasses that meet OSHA's eye
and face protection regulations
in 29 CFR 1910.133 or
European Standard EN166
should be worn.

[1](2]

Skin Protection

Wear appropriate protective
gloves (e.g., nitrile rubber) and
clothing, such as a lab coat or
coveralls, to prevent skin

exposure.

[1](2]

Respiratory Protection

For operations that may
generate dust or aerosols, a
NIOSH/MSHA or European
Standard EN 149 approved
respirator (such as a dust
mask type N95) should be
used.

[1](2]

3.3. Handling and Storage

Prevent the formation of dust and aerosols.[2]

Keep the container tightly sealed when not in use.[2]

Store in a dry, cool, and well-ventilated place.[1][5]

Incompatible materials include strong oxidizing agents.[1]

Emergency Procedures

4.1. First Aid Measures

Avoid all personal contact, including inhalation of dust or fumes.[2]
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Exposure Type Immediate Action

[ EST I ey 2 Clean mouth with water and drink plenty of water.
Medical Attention

Inhalation 1 g Remove to fresh air. Get medical attention if symptoms occur.
Skin Contact Wash off immediately with plenty of water for at least 15 minutes. Get medical attention if irritation persists.

Eye Contact IRl @ity i w._a\ter ity el milinis, Immediately call a POISON CENTER or doctor/physician.
Remove contact lenses, if present and easy to do.

Continue rinsing.

Click to download full resolution via product page

Caption: First aid procedures for 9-Methylanthracene exposure.

General Advice: If symptoms persist, call a physician. Ensure that medical personnel are aware
of the material(s) involved and take precautions to protect themselves.[5]

Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15
minutes. Get medical attention immediately.[1][5]

« Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If skin
irritation persists, call a physician.[1][5]

¢ Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical
attention if symptoms occur.[1][5]

¢ Ingestion: Clean mouth with water and drink plenty of water afterwards. Get medical
attention if symptoms occur.[1][5]
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4.2. Fire-Fighting Measures

Suitable Extinguishing Media: Water spray, carbon dioxide (CO2), dry chemical, or alcohol-
resistant foam.[1]

» Unsuitable Extinguishing Media: Do not use a water jet, as this will spread the fire.[9]

o Specific Hazards: During a fire, hazardous combustion products such as carbon monoxide
(CO) and carbon dioxide (CO2) may be formed.[1]

» Protective Equipment: As in any fire, wear a self-contained breathing apparatus (SCBA) with
pressure-demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[1]

4.3. Accidental Release Measures
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Ensure Adequate Ventilation

Wear Appropriate PPE

Prevent Further Leakage or Spillage

Contain Spill

Clean-up

Minor S[; ;lls Major Spills

Sweep or vacuum the material. Evacuate the area. Dispose of Waste
\/ Y
Place in a sealed, labeled container for disposal. Alert emergency services. Decontaminate Area
Y

Dike the spilled material. Spill Managed

\

Cover with plastic sheet to prevent spreading.

Y

Absorb with inert material (e.g., vermiculite, dry sand).

Click to download full resolution via product page

Caption: Workflow for responding to a 9-Methylanthracene spill.
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» Personal Precautions: Ensure adequate ventilation and wear appropriate personal protective
equipment. Avoid dust formation.[1]

e Environmental Precautions: Do not flush into surface water or sanitary sewer systems.
Prevent the material from contaminating ground water. This substance is very toxic to
aguatic life.[1][9]

o Methods for Containment and Clean-up:

o Minor Spills: For small spills, use dry clean-up procedures. Sweep up or vacuum the
material and place it in a sealed, labeled container for disposal.[2]

o Major Spills: For larger spills, evacuate the area and alert emergency services. Dike the
spilled material if possible. Cover with a plastic sheet to prevent spreading. Absorb with an
inert material such as vermiculite, dry sand, or earth and place into containers for disposal.
[9] Following product recovery, flush the area with water.[9]

Disposal Considerations

Waste from 9-Methylanthracene and contaminated materials should be collected in clearly
labeled, sealed containers.[2] Disposal must be conducted by a licensed hazardous waste
disposal facility in accordance with local, regional, and national regulations.[1][10] Do not mix
with other waste streams unless explicitly permitted by your institution's Environmental Health
and Safety (EHS) office.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b110197#health-and-safety-handling-of-9-
methylanthracene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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